N-(4-ethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinecarboxamide

• IUPAC Name: N-(4-ethylphenyl)-1-(4-fluorobenzoyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H23FN2O2/c1-2-15-5-11-19(12-6-15)23-20(25)17-4-3-13-24(14-17)21(26)16-7-9-18(22)10-8-16/h5-12,17H,2-4,13-14H2,1H3,(H,23,25)
• InChI Key: KAGWIXPPSVDGKL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2CCCN(C2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H23FN2O2
• Molecular Weight: 354.4 g/mol

Description

N-(4-ethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinecarboxamide is a synthetic organic compound that belongs to the class of piperidinecarboxamides This compound is characterized by the presence of an ethylphenyl group, a fluorobenzoyl group, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-ethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinecarboxamide typically involves the reaction of 4-ethylphenylamine with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The resulting intermediate is then reacted with piperidine-3-carboxylic acid or its derivatives to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(4-ethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinecarboxamide can undergo various chemical reactions, including:

Oxidation: The ethyl group can be oxidized to form a carboxylic acid.

Reduction: The carbonyl group in the fluorobenzoyl moiety can be reduced to an alcohol.

Substitution: The fluorine atom can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles like ammonia (NH3) or thiourea under basic conditions.

Major Products Formed

Oxidation: Formation of 4-ethylbenzoic acid derivatives.

Reduction: Formation of 4-fluorobenzyl alcohol derivatives.

Substitution: Formation of substituted benzoyl derivatives.

Scientific Research Applications

N-(4-ethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinecarboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinecarboxamide involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-ethylphenyl)-N’-(4-fluorobenzoyl)thiourea
• N-(4-ethylphenyl)-N’-(4-fluorobenzoyl)urea
• N-(4-ethylphenyl)-N’-(4-fluorobenzoyl)amide

Uniqueness

N-(4-ethylphenyl)-1-(4-fluorobenzoyl)-3-piperidinecarboxamide is unique due to the presence of the piperidine ring, which imparts distinct chemical and biological properties. This structural feature differentiates it from other similar compounds and contributes to its specific applications and effects.